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Compound of Interest

(R)-2-(Tetrahydrofuran-3-YL)acetic
Compound Name:

acid
CAS No.: 146255-25-6
Cat. No.: B1317526
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The tetrahydrofuran (THF) ring is a prevalent structural motif in a vast number of natural
products and biologically active compounds, including marine polyketides and macrolides.[1][2]
The specific stereochemistry of substituted THF rings is often critical for their pharmacological
activity, making the synthesis of enantiomerically pure derivatives a key focus in medicinal
chemistry.[3] (R)-2-(Tetrahydrofuran-3-YL)acetic acid, with its defined stereocenter and
bifunctional nature (a carboxylic acid and a cyclic ether), serves as a crucial intermediate in the
synthesis of complex, biologically active molecules.[4]

Molecular Structure and Physicochemical
Properties

(R)-2-(Tetrahydrofuran-3-YL)acetic acid is a chiral organic compound featuring a five-
membered saturated cyclic ether (tetrahydrofuran) linked to an acetic acid moiety at the 3-
position.[4] The "(R)" designation specifies the stereochemistry at the chiral center on the
tetrahydrofuran ring.[4]
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The presence of the carboxylic acid group allows for intermolecular hydrogen bonding,
contributing to its relatively high predicted boiling point.[4] As a chiral molecule, it exhibits
optical activity.[4]

Synthesis of (R)-2-(Tetrahydrofuran-3-YL)acetic acid

The enantioselective synthesis of this compound is of significant interest to ensure the
stereochemical purity of the final active pharmaceutical ingredients. Asymmetric synthesis
strategies are the most direct routes to obtain the enantiopure form.[4] A common and effective
method involves the asymmetric hydrogenation of a precursor.[4]

General Synthetic Workflow

A plausible synthetic route involves the hydrogenation of (4,5-dihydro-3(2H)-furylidene)acetic
acid using a chiral catalyst or, more commonly, a standard catalyst followed by chiral resolution.

[4]
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Caption: General workflow for the synthesis of (R)-2-(Tetrahydrofuran-3-YL)acetic acid.

Detailed Experimental Protocol (lllustrative)

The following is an illustrative protocol for the synthesis via hydrogenation, based on general
procedures for similar transformations.[4]

Materials:

e (4,5-dihydro-3(2H)-furylidene)acetic acid

Palladium on carbon (10 wt. %)

Methanol (reagent grade)

Hydrogen gas

Pressurized hydrogenation vessel
Procedure:
e In a suitable pressure vessel, dissolve (4,5-dihydro-3(2H)-furylidene)acetic acid in methanol.

o Carefully add 10 wt. % palladium on carbon to the solution. The amount of catalyst is
typically 1-5 mol% relative to the substrate.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1317526?utm_src=pdf-body-href
https://www.benchchem.com/product/b1317526?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317526?utm_src=pdf-body
https://www.smolecule.com/products/s734310
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Seal the vessel and purge with an inert gas, such as nitrogen or argon, before introducing
hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).
Stir the reaction mixture vigorously at room temperature or with gentle heating.

Monitor the reaction progress by techniques such as TLC or *H NMR by taking aliquots at
regular intervals.

Once the reaction is complete (disappearance of the starting material), carefully vent the
hydrogen gas and purge the vessel with an inert gas.

Filter the reaction mixture through a pad of celite to remove the palladium catalyst.
Wash the filter cake with methanol to ensure complete recovery of the product.
Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by a suitable method, such as column chromatography on silica gel,
to obtain pure (R)-2-(tetrahydrofuran-3-YL)acetic acid.

Note: For an enantioselective synthesis, a chiral catalyst system would be employed in the
hydrogenation step.

Analytical Characterization

Thorough analytical characterization is essential to confirm the structure and purity of the
synthesized (R)-2-(tetrahydrofuran-3-YL)acetic acid.

Spectroscopic Data (Predicted)

While experimentally obtained spectra for this specific compound are not readily available in
public databases, the expected spectroscopic data can be predicted based on its structure and
data from analogous compounds.[5]
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Analytical Workflow
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Caption: Workflow for the analytical characterization of the final product.

Applications in Drug Discovery and Development

(R)-2-(tetrahydrofuran-3-YL)acetic acid is a valuable chiral building block for the synthesis of
more complex and biologically active molecules.[4] Its utility spans various therapeutic areas
due to the prevalence of the tetrahydrofuran motif in medicinal chemistry.[1][4]

Intermediate for Biologically Active Molecules
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The chiral nature of this compound makes it an attractive starting material for the development
of enantioselective drugs.[4] For instance, derivatives of (S)-(tetrahydrofuran-3-yl)hydrazine, a
related compound, are useful intermediates in the preparation of PDE9 inhibitors.[6] The
synthesis of various substituted 3-amino-tetrahydrofuran-3-carboxylic acid amides, which have
shown potential in the prevention and treatment of thrombotic diseases, also highlights the
importance of this structural class.[7]

Role as a Chiral Building Block
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Caption: The utility of (R)-2-(tetrahydrofuran-3-YL)acetic acid in API synthesis.

The carboxylic acid group can be readily converted to other functional groups such as amides
and esters, allowing for the construction of diverse molecular scaffolds. The tetrahydrofuran
ring can influence the pharmacokinetic and pharmacodynamic properties of the final drug
molecule.

Conclusion

(R)-2-(tetrahydrofuran-3-YL)acetic acid is a fundamentally important chiral building block in
modern organic synthesis and medicinal chemistry. Its well-defined stereochemistry and
versatile functional groups make it an invaluable tool for the synthesis of complex,
enantiomerically pure drug candidates. A thorough understanding of its synthesis and
characterization is crucial for its effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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